Cas no 101506-72-3 (Benzoic acid,4-[2-[4-(1-methylethyl)phenyl]-1-propenyl]-, (E)- (9CI))

• Product Name: Benzoic acid,4-[2-[4-(1-methylethyl)phenyl]-1-propenyl]-, (E)- (9CI)
• CAS No: 101506-72-3
• MF: C₁₉H₂₀O₂
• MW: 280.360905647278
• CID: 208614
• PubChem ID: 6439766
• Update Time: 2025-04-19

Benzoic acid,4-[2-[4-(1-methylethyl)phenyl]-1-propenyl]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[2-[4-(1-methylethyl)phenyl]-1-propenyl]-, (E)- (9CI)
• Ro 19-5867
• 4-[(E)-2-(4-propan-2-ylphenyl)prop-1-enyl]benzoic acid
• SCHEMBL10464493
• 101506-72-3
• SCHEMBL10464490
• Benzoic acid, 4-(2-(4-(1-methylethyl)phenyl)-1-propenyl)-, (E)-

• Inchi： 1S/C19H20O2/c1-13(2)16-8-10-17(11-9-16)14(3)12-15-4-6-18(7-5-15)19(20)21/h4-13H,1-3H3,(H,20,21)/b14-12+
• InChI Key： GVCNXRYSMNOMGN-WYMLVPIESA-N
• SMILES： OC(C1C=CC(=CC=1)/C=C(\C)/C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 280.1464
• Monoisotopic Mass: 280.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 5.5

Experimental Properties

• Density: 1.098
• Boiling Point: 422.1°Cat760mmHg
• Flash Point: 199°C
• Refractive Index: 1.606
• PSA: 37.3
• LogP: 5.06870